Cas no 2171820-19-0 (1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridine-4-amido}cyclobutane-1-carboxylic acid)

• Product Name: 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridine-4-amido}cyclobutane-1-carboxylic acid
• CAS No: 2171820-19-0
• MF: C₂₇H₂₅N₃O₅
• MW: 471.504506826401
• CID: 6141372
• PubChem ID: 165878522
• Update Time: 2025-10-29

1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridine-4-amido}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridine-4-amido}cyclobutane-1-carboxylic acid
• 1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridine-4-amido}cyclobutane-1-carboxylic acid
• 2171820-19-0
• EN300-1484510

• Inchi： 1S/C27H25N3O5/c31-24(30-27(25(32)33)11-5-12-27)17-10-13-28-18(14-17)15-29-26(34)35-16-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-4,6-10,13-14,23H,5,11-12,15-16H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： HYNJSBILKWBOFJ-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)NC(C1C=CN=C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C=1)=O)=O

Computed Properties

• Exact Mass: 471.17942091g/mol
• Monoisotopic Mass: 471.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 118Ų

Additional information on 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridine-4-amido}cyclobutane-1-carboxylic acid

Comprehensive Analysis of 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridine-4-amido}cyclobutane-1-carboxylic acid (CAS No. 2171820-19-0)

In the rapidly evolving field of pharmaceutical chemistry and drug discovery, 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridine-4-amido}cyclobutane-1-carboxylic acid (CAS No. 2171820-19-0) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a 9H-fluoren-9-yl moiety and a cyclobutane-1-carboxylic acid backbone, is widely utilized in peptide synthesis and medicinal chemistry. Researchers are increasingly exploring its applications due to its unique properties, such as its ability to act as a protecting group or a building block in the development of novel therapeutics.

The compound's Fmoc-protected amino acid derivative is particularly noteworthy in solid-phase peptide synthesis (SPPS), a technique that has gained traction in recent years. With the growing demand for peptide-based drugs—driven by their high specificity and lower toxicity—1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridine-4-amido}cyclobutane-1-carboxylic acid plays a pivotal role. Its compatibility with automated synthesizers and its stability under standard SPPS conditions make it a preferred choice for researchers working on peptide therapeutics, a field projected to reach multi-billion-dollar valuations by 2030.

One of the most searched questions in this domain is: "What are the advantages of Fmoc-protected amino acids in peptide synthesis?" The answer lies in the compound's ability to offer selective deprotection under mild basic conditions, minimizing side reactions. Additionally, the pyridine-4-amido group in its structure enhances solubility in organic solvents, addressing a common challenge in peptide synthesis. These attributes align with the current industry focus on green chemistry and process optimization, making it a topic of discussion in academic and industrial forums alike.

Another trending topic in pharmaceutical research is the development of cyclic peptide scaffolds for targeted drug delivery. The cyclobutane-1-carboxylic acid moiety in this compound provides a rigid, conformationally constrained framework, which is highly desirable for improving the bioavailability and metabolic stability of peptide drugs. This has led to increased interest in CAS No. 2171820-19-0 as a potential candidate for designing next-generation bioconjugates and proteolysis-targeting chimeras (PROTACs), both of which are hot topics in drug discovery.

From a synthetic chemistry perspective, the compound's multifunctional design allows for versatile modifications, catering to the needs of custom peptide synthesis. Its methylpyridine-4-amido group, for instance, can serve as a handle for further derivatization, enabling the creation of tailored molecules for specific biological targets. This flexibility is particularly relevant in the context of personalized medicine, where researchers are increasingly seeking modular building blocks to accelerate drug development timelines.

In conclusion, 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridine-4-amido}cyclobutane-1-carboxylic acid (CAS No. 2171820-19-0) represents a sophisticated tool in modern synthetic and medicinal chemistry. Its applications span from peptide synthesis to innovative drug design, aligning with contemporary trends such as green chemistry, targeted therapeutics, and high-throughput screening. As the scientific community continues to explore its potential, this compound is poised to remain a key player in advancing pharmaceutical innovation.